Cas no 265664-54-8 (2-(Dimethylamino)-5-pyridinyl boronic Acid hydrochloride)

• Product Name: 2-(Dimethylamino)-5-pyridinyl boronic Acid hydrochloride
• CAS No: 265664-54-8
• MF: C₇H₁₃BCl₂N₂O₂
• MW: 238.907319784164
• MDL: MFCD07189461
• CID: 856587
• PubChem ID: 44118205
• Update Time: 2025-08-05

2-(Dimethylamino)-5-pyridinyl boronic Acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(Dimethylamino)-3-pyridinyl boronic acid hydrochloride
• 2-(N,N-Dimethylamino)pyridine-5-boronic acid dihydrochloride
• 6-(DIMETHYLAMINO)PYRIDIN-3-YL-3-BORONIC ACID DIHYDROCHLORIDE
• J-518072
• [6-(dimethylamino)pyridin-3-yl]boronic acid;dihydrochloride
• RGSZPMQSHGYFCZ-UHFFFAOYSA-N
• 6-(dimethylamino)-pyridine-3-yl boronic acid dihydrochloride
• CS-0173961
• AB30589
• (6-(Dimethylamino)pyridin-3-yl)boronic acid dihydrochloride
• [6-(dimethylamino)pyridin-3-yl]boronic acid dihydrochloride
• 2-(N,N-Dimethylamino)pyridine-5-boronic acid 2HCl
• [6-(Dimethylamino)pyridin-3-yl]boronic acid--hydrogen chloride (1/2)
• SCHEMBL2264111
• 6-(dimethyl-amino)pyridin-3-yl boronic acid dihydrochloride
• MFCD07189461
• SY319267
• (6-(Dimethylamino)pyridin-3-yl)boronicaciddihydrochloride
• DTXSID40656762
• 6-(dimethylamino)pyridin-3-yl boronic acid dihydrochloride
• AKOS015845007
• F80020
• 2-(Dimethylamino)pyridine-5-boronic acid dihydrochloride
• 2-(N,N-dimethylamino)pyridine-5-boronic acid 2HCl salt
• 265664-54-8
• 2-(Dimethylamino)-5-pyridinyl boronic Acid hydrochloride

• MDL： MFCD07189461
• Inchi： 1S/C7H11BN2O2.2ClH/c1-10(2)7-4-3-6(5-9-7)8(11)12;;/h3-5,11-12H,1-2H3;2*1H
• InChI Key： RGSZPMQSHGYFCZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.OB(C1=CN=C(C=C1)N(C)C)O

Computed Properties

• Exact Mass: 201.07176
• Monoisotopic Mass: 238.0447132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6Ų

Experimental Properties

• PSA: 56.59

2-(Dimethylamino)-5-pyridinyl boronic Acid hydrochloride Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 2-(Dimethylamino)-5-pyridinyl boronic Acid hydrochloride

Recent Advances in the Application of 2-(Dimethylamino)-5-pyridinyl boronic Acid hydrochloride (CAS: 265664-54-8) in Chemical Biology and Pharmaceutical Research

2-(Dimethylamino)-5-pyridinyl boronic Acid hydrochloride (CAS: 265664-54-8) has emerged as a critical building block in medicinal chemistry and chemical biology, particularly in the development of novel therapeutics and diagnostic tools. This boronic acid derivative is widely recognized for its role in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures that are prevalent in many pharmaceutical compounds. Recent studies have highlighted its utility in targeted drug delivery systems and as a key intermediate in the synthesis of kinase inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of selective Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized 2-(Dimethylamino)-5-pyridinyl boronic Acid hydrochloride as a crucial intermediate to develop compounds with improved pharmacokinetic properties and reduced off-target effects. The study reported a significant enhancement in binding affinity (IC50 values in the low nanomolar range) compared to previous generations of BTK inhibitors.

In the field of proteolysis-targeting chimeras (PROTACs), this boronic acid derivative has shown promise as a versatile linker molecule. A recent Nature Chemical Biology publication (2024) described its application in constructing heterobifunctional molecules that effectively degrade oncogenic proteins. The dimethylamino pyridine moiety was found to enhance cellular permeability while maintaining the necessary rigidity for optimal protein-protein interaction.

Ongoing clinical trials have incorporated derivatives of 2-(Dimethylamino)-5-pyridinyl boronic Acid hydrochloride in the development of next-generation anticancer agents. Phase I results presented at the 2024 American Association for Cancer Research annual meeting showed promising antitumor activity in hematological malignancies, with a favorable safety profile. The compound's boronic acid group was instrumental in achieving selective binding to tumor-specific biomarkers.

From a chemical biology perspective, recent advancements in fluorescence labeling techniques have employed this compound as a versatile probe for live-cell imaging. Its ability to form stable complexes with diols and catechols has been exploited for real-time monitoring of cellular processes, as reported in a 2024 ACS Chemical Biology paper. The dimethylamino group provides additional functionality for further derivatization, making it particularly valuable for multimodal imaging applications.

As research continues, the unique properties of 2-(Dimethylamino)-5-pyridinyl boronic Acid hydrochloride position it as a key player in the development of targeted therapies and advanced diagnostic tools. Future directions include exploring its potential in covalent inhibitor design and as a component of smart drug delivery systems responsive to specific physiological conditions.